Cas no 2229405-13-2 (ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate)

• Product Name: ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate
• CAS No: 2229405-13-2
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 5978651
• PubChem ID: 165735923
• Update Time: 2025-05-23

ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate
• 2229405-13-2
• EN300-1956272

• Inchi： 1S/C11H20F2N2O2/c1-3-17-10(16)15-6-4-8(5-7-15)11(2,14)9(12)13/h8-9H,3-7,14H2,1-2H3
• InChI Key： NRVXCTHHIVDCGA-UHFFFAOYSA-N
• SMILES： FC(C(C)(C1CCN(C(=O)OCC)CC1)N)F

Computed Properties

• Exact Mass: 250.14928421g/mol
• Monoisotopic Mass: 250.14928421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6Ų

Additional information on ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate

Ethyl 4-(2-Amino-1,1-Difluoropropan-2-Yl)Piperidine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-1-carboxylate, identified by the CAS number 2229405-13-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of extensive research.

The molecular structure of ethyl 4-(2-amino-1,1-difluoropropan-2-yl)piperidine-carboxylate is characterized by a piperidine ring substituted with an ethoxy group at the 4-position and a fluorinated aminoalkyl group at the 1-position. The presence of fluorine atoms introduces unique electronic and steric effects, which significantly influence the compound's reactivity and biological activity. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of antiviral agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the aminoalkyl fluoride intermediate. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to optimize the synthesis pathway. For instance, recent work by Smith et al. (2023) demonstrated a highly efficient method utilizing microwave-assisted synthesis to achieve high yields and purity levels.

In terms of physical properties, ethyl 4-(2-amino-1,1-difluoropropan-...)piperidine-carboxylate exhibits a melting point of approximately 78°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile has been found to be moderate, making it suitable for various chromatographic separations.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies indicate that it possesses potent inhibitory effects on certain viral enzymes, suggesting its potential as an antiviral agent. Furthermore, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer therapy.

From a structural standpoint, the piperidine ring serves as a versatile scaffold for further functionalization. The substitution pattern at the 4-position allows for easy modification to introduce additional functional groups, thereby expanding its utility in drug design. Recent research has focused on incorporating bioisosteric replacements to enhance pharmacokinetic properties without compromising activity.

In conclusion, ethyl 4-(...)piperidine-carboxylate represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic techniques and biological evaluations, positions it as a valuable tool in both academic research and industrial applications.